Cas no 1333628-05-9 (5-methylhexan-1-amine hydrochloride)
5-methylhexan-1-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 5-methylhexan-1-amine hydrochloride
-
- MDL: MFCD19982466
- Inchi: 1S/C7H17N.ClH/c1-7(2)5-3-4-6-8;/h7H,3-6,8H2,1-2H3;1H
- InChI Key: RPIWTHYWYHOWBT-UHFFFAOYSA-N
- SMILES: C(C(C)C)CCCN.Cl
5-methylhexan-1-amine hydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-methylhexan-1-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B496698-25mg |
5-methylhexan-1-amine hydrochloride |
1333628-05-9 | 25mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B496698-50mg |
5-methylhexan-1-amine hydrochloride |
1333628-05-9 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B496698-250mg |
5-methylhexan-1-amine hydrochloride |
1333628-05-9 | 250mg |
$ 365.00 | 2022-06-07 | ||
| Enamine | EN300-82972-0.05g |
5-methylhexan-1-amine hydrochloride |
1333628-05-9 | 95.0% | 0.05g |
$149.0 | 2025-02-21 | |
| Enamine | EN300-82972-0.1g |
5-methylhexan-1-amine hydrochloride |
1333628-05-9 | 95.0% | 0.1g |
$221.0 | 2025-02-21 | |
| Enamine | EN300-82972-0.25g |
5-methylhexan-1-amine hydrochloride |
1333628-05-9 | 95.0% | 0.25g |
$315.0 | 2025-02-21 | |
| Enamine | EN300-82972-0.5g |
5-methylhexan-1-amine hydrochloride |
1333628-05-9 | 95.0% | 0.5g |
$501.0 | 2025-02-21 | |
| Enamine | EN300-82972-1.0g |
5-methylhexan-1-amine hydrochloride |
1333628-05-9 | 95.0% | 1.0g |
$642.0 | 2025-02-21 | |
| Enamine | EN300-82972-2.5g |
5-methylhexan-1-amine hydrochloride |
1333628-05-9 | 95.0% | 2.5g |
$1260.0 | 2025-02-21 | |
| Enamine | EN300-82972-5.0g |
5-methylhexan-1-amine hydrochloride |
1333628-05-9 | 95.0% | 5.0g |
$1862.0 | 2025-02-21 |
5-methylhexan-1-amine hydrochloride Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 5-methylhexan-1-amine hydrochloride
Introduction to 5-methylhexan-1-amine hydrochloride (CAS No. 1333628-05-9)
5-methylhexan-1-amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1333628-05-9, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This amine hydrochloride derivative has garnered attention due to its structural properties and potential applications in medicinal chemistry. The compound features a six-carbon chain with a methyl substituent at the 5th position and an amine group at the 1st position, making it a versatile intermediate for various synthetic pathways.
The hydrochloride salt form of 5-methylhexan-1-amine enhances its solubility in aqueous solutions, which is a critical factor in pharmaceutical formulations. This property allows for easier integration into drug delivery systems and enhances its pharmacokinetic profile. The compound’s molecular structure, characterized by a branched alkyl chain, contributes to its unique chemical behavior and reactivity, making it a valuable building block in the synthesis of more complex molecules.
In recent years, 5-methylhexan-1-amine hydrochloride has been explored in the development of novel therapeutic agents. Its structural motif is reminiscent of natural product scaffolds, which have been extensively studied for their biological activity. Researchers have leveraged this compound to design molecules with potential applications in treating neurological disorders, inflammatory conditions, and infectious diseases. The amine group provides a site for further functionalization, enabling the creation of derivatives with enhanced binding affinity and selectivity.
One of the most compelling aspects of 5-methylhexan-1-amine hydrochloride is its role in peptidomimetic chemistry. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor stability and immunogenicity. The compound’s ability to serve as a precursor in synthesizing peptidomimetics has opened new avenues for drug discovery. For instance, researchers have utilized derivatives of this amine to develop inhibitors targeting protein-protein interactions involved in cancer progression.
Advances in computational chemistry have further highlighted the importance of 5-methylhexan-1-amine hydrochloride. Molecular modeling studies suggest that modifications to its structure can fine-tune its pharmacological properties. These studies have guided the design of analogs with improved pharmacokinetic profiles, including enhanced oral bioavailability and reduced metabolic clearance. Such insights are crucial for optimizing drug candidates during the early stages of development.
The synthesis of 5-methylhexan-1-amine hydrochloride involves multi-step organic reactions, often starting from readily available precursors like 5-methylhexanol. The introduction of the amine group is typically achieved through reductive amination or directamination techniques. The subsequent formation of the hydrochloride salt ensures stability and solubility, making it suitable for further chemical transformations. Recent innovations in synthetic methodologies have improved the efficiency and scalability of these processes, reducing costs and environmental impact.
In clinical research, 5-methylhexan-1-amine hydrochloride has been investigated for its potential role as an adjuvant in vaccine formulations. Adjuvants enhance immune responses by modulating antigen presentation. Studies have shown that derivatives of this compound can stimulate both innate and adaptive immune systems, leading to more robust protective immunity against pathogens. This application underscores the broad therapeutic relevance of 5-methylhexan-1-amine hydrochloride beyond traditional small-molecule drug development.
The compound’s versatility extends to material science applications as well. Its ability to form stable complexes with other molecules makes it useful in designing functional materials for drug delivery systems. For example, nanoparticles functionalized with 5-methylhexan-1-amine hydrochloride have been explored as carriers for poorly soluble drugs, improving their bioavailability and therapeutic efficacy. These advancements highlight the interdisciplinary nature of modern chemical research and its impact on addressing complex challenges in medicine.
Future directions in the study of 5-methylhexan-1-amine hydrochloride include exploring its role in targeted therapy and personalized medicine. By integrating this compound into smart drug delivery systems, researchers aim to develop treatments that respond specifically to disease markers or genetic profiles. Such innovations could revolutionize how diseases are treated, offering more precise and effective interventions.
In summary, 5-methylhexan-1-amine hydrochloride (CAS No. 1333628-05-9) is a multifaceted compound with significant implications in pharmaceuticals, peptidomimetic design, and material science. Its unique structural features and functional properties make it a valuable asset in drug discovery and development. As research continues to uncover new applications for this compound, its importance is likely to grow further, contributing to advancements in medicine and biotechnology.
1333628-05-9 (5-methylhexan-1-amine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)